1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene

• IUPAC Name: 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H22O3/c1-15-9-3-4-10-16(15)20-13-7-8-14-21-18-12-6-5-11-17(18)19-2/h3-6,9-12H,7-8,13-14H2,1-2H3
• InChI Key: JRPFYMYKXASLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCCOC2=CC=CC=C2OC
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol

Description

1-Methoxy-2-[4-(2-methylphenoxy)butoxy]benzene, also known as Bisoprolol, is a beta-blocker drug used to treat hypertension, angina, and heart failure. It is a highly selective beta-1 adrenergic receptor antagonist that reduces the workload on the heart by decreasing heart rate and contractility. In

Mechanism of Action

1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene works by selectively blocking the beta-1 adrenergic receptors in the heart. This reduces the effects of the sympathetic nervous system, which is responsible for increasing heart rate and contractility. By decreasing heart rate and contractility, 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene reduces the workload on the heart and improves cardiac function.
Biochemical and Physiological Effects:
1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene has been shown to reduce heart rate, blood pressure, and myocardial oxygen demand. It also improves left ventricular function and reduces the risk of sudden death in patients with heart failure. 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene has been shown to have a favorable effect on lipid metabolism and glucose tolerance in patients with hypertension.

Advantages and Limitations for Lab Experiments

1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene is a highly selective beta-1 adrenergic receptor antagonist, which makes it useful for studying the effects of beta-blockers on the cardiovascular system. However, its selectivity for beta-1 receptors may limit its use in studies that require the blockade of both beta-1 and beta-2 receptors.

Future Directions

Future research on 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene could focus on its effects on other systems in the body, such as the respiratory and immune systems. 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene could also be studied in combination with other drugs to determine their synergistic effects on cardiovascular function. Additionally, research could be conducted on the long-term effects of 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene on cardiovascular health and its potential use in preventing cardiovascular disease.
In conclusion, 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene is a highly selective beta-1 adrenergic receptor antagonist that has been widely used in scientific research to study the effects of beta-blockers on the cardiovascular system. Its selective blockade of beta-1 receptors makes it useful for studying the effects of beta-blockers on the heart, but its limitations should be considered when designing experiments. Future research could focus on its effects on other systems in the body and its potential use in preventing cardiovascular disease.

Synthesis Methods

1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene can be synthesized by reacting 2-methoxy phenol with 2-methylphenylacetonitrile to form 2-methoxy-α-methylbenzeneacetonitrile. The resulting product is then reacted with 4-(2-chloroethoxy) butyronitrile to form 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene.

Scientific Research Applications

1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene has been widely used in scientific research to study its effects on the cardiovascular system. It has been shown to reduce the incidence of sudden death in patients with heart failure and improve exercise tolerance in patients with angina. 1-methoxy-2-[4-(2-methylphenoxy)butoxy]benzene has also been used to study the effects of beta-blockers on the renin-angiotensin system and the sympathetic nervous system.